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Compound of Interest

Compound Name: Teneligliptin-d8 Carboxylic Acid

Cat. No.: B1156581 Get Quote

For researchers and professionals in drug development, securing high-purity, well-

characterized reference standards is a critical prerequisite for accurate analytical method

development, validation, and metabolic studies. This technical guide provides an overview of

commercial sources for the deuterated reference standard of Teneligliptin Carboxylic Acid

(Teneligliptin-d8 Carboxylic Acid), a key metabolite of the dipeptidyl peptidase-4 (DPP-4)

inhibitor, Teneligliptin.

Supplier and Product Overview
Several specialized chemical suppliers offer Teneligliptin-d8 Carboxylic Acid as a reference

standard. The following table summarizes the available information from various commercial

sources. It is important to note that availability and detailed specifications may require direct

inquiry or registration with the supplier.
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Supplier
Catalog
Number

Molecular
Formula

Purity
Additional
Information

BioOrganics BO-6879 C₁₉H₁  D₈N₅O₂ >98%[1]

Synonyms:

(2S,4S)-4-(4-(3-

Methyl-1-phenyl-

1H-pyrazol-5-

yl)piperazin-1-

yl)pyrrolidine-2-

carboxylic Acid-

d8; Teneligliptin

Impurity E-d8.[1]

Inventory status

requires inquiry.

[1]

LGC Standards Not specified Not specified Not specified

This product may

require custom

synthesis, and a

quote request is

necessary to

obtain price and

availability.[2]

Forenap Not specified Not specified Not specified
A 100mg format

is listed.[3]

Note: Information regarding isotopic enrichment, specific storage conditions, and a certificate of

analysis (CoA) should be obtained directly from the respective suppliers.

Experimental Protocols and Methodologies
Detailed experimental protocols for the specific use of Teneligliptin-d8 Carboxylic Acid
reference standard are typically not provided by the suppliers directly on their public websites.

The application of this standard will be highly dependent on the specific analytical method

being developed or validated.
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In general, a deuterated internal standard like Teneligliptin-d8 Carboxylic Acid is used in

quantitative bioanalytical methods, most commonly with Liquid Chromatography-Mass

Spectrometry (LC-MS/MS). The standard is added at a known concentration to both calibration

standards and unknown samples. Its distinct mass-to-charge ratio (m/z), due to the deuterium

labeling, allows for its separate detection from the non-labeled analyte, while its similar

chemical and physical properties ensure it behaves comparably during sample preparation,

extraction, and chromatographic separation. This corrects for variability in sample processing

and matrix effects, leading to more accurate and precise quantification of the target analyte.

Workflow for Procurement and Utilization of a
Reference Standard
The following diagram illustrates a typical workflow for selecting, procuring, and utilizing a

chemical reference standard in a research and development setting.
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Procurement and Utilization Workflow for a Chemical Reference Standard

Identify Analytical Need
(e.g., Quantification of Teneligliptin Carboxylic Acid)

Search for Commercial Suppliers
(e.g., LGC Standards, BioOrganics)

Define Search Criteria

Request Quotations and
Technical Data Sheets

Engage with Potential Vendors

Evaluate Suppliers
(Purity, Isotopic Enrichment, Availability, Cost)

Gather Necessary Information

Select Supplier and
Procure Reference Standard

Make Sourcing Decision

Receipt and Verification
(Check CoA, Storage Conditions)

Receive and Log Material

Prepare Stock and
Working Solutions

Prepare for Experimental Use

Method Development and Validation
(e.g., LC-MS/MS)

Incorporate into Analytical Method

Routine Sample Analysis

Implement for Routine Analysis

Click to download full resolution via product page

Caption: Logical workflow for reference standard procurement and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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